N-(5-chloro-2-cyanophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(5-chloro-2-cyanophenyl)-1-[(3-nitrophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H13ClN4O4/c21-15-7-6-14(11-22)18(10-15)23-19(26)17-5-2-8-24(20(17)27)12-13-3-1-4-16(9-13)25(28)29/h1-10H,12H2,(H,23,26)
• InChI Key: LQLIQXCTISAPKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])CN2C=CC=C(C2=O)C(=O)NC3=C(C=CC(=C3)Cl)C#N
• Molecular Formula: C20H13ClN4O4
• Molecular Weight: 408.8 g/mol

Description

N-(5-chloro-2-cyanophenyl)-1-(3-nitrobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H13ClN4O4 and its molecular weight is 408.8. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of related compounds often involves complex chemical reactions that yield products with potential biological or industrial applications. For instance, research on the synthesis and crystal structure of diflunisal carboxamides, which are structurally related to the compound , highlights the methodological advancements in producing compounds with specific anti-inflammatory properties. These studies are crucial for understanding the compound's chemical behavior and potential as a precursor for further chemical modifications (Zhong et al., 2010).

Antimicrobial and Antioxidant Activities

A significant area of research is the investigation into the antimicrobial and antioxidant activities of compounds with similar structures. For example, the synthesis of 1-(5-Chloro-2-hydroxyphenyl)-5-oxopyrrolidine-3-carboxylic acid derivatives revealed potent antioxidant activities, comparing favorably to known antioxidants like ascorbic acid. These findings open pathways for the development of new antioxidant agents (Tumosienė et al., 2019).

Additionally, the synthesis of Schiff’s bases and their derivatives has shown potential antidepressant and nootropic activities, suggesting a broad spectrum of CNS-related applications for these compounds. This research contributes to the ongoing search for new therapeutic agents in neurology and psychiatry (Thomas et al., 2016).

Catalytic and Photocleavable Applications

Research into the applications of related compounds in catalysis and as photocleavable agents has shown promising results. For instance, compounds have been designed for controlling liquid crystal alignment through photocleavable cyano-biphenyl-based monolayers. This innovative approach has implications for the development of advanced materials with applications in displays and optical devices (Prompinit et al., 2010).